Cas no 887588-02-5 (Benzenamine,3,4-dimethoxy-N-propyl-)

887588-02-5 structure
Product name:Benzenamine,3,4-dimethoxy-N-propyl-
Benzenamine,3,4-dimethoxy-N-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,3,4-dimethoxy-N-propyl-
- (3,4-Dimethoxyphenyl)propylamine
- Propyl-(3,4-dimethoxy-phenyl)-amine
- 3,4-dimethoxyphenyl propylamine
- (3,4-dimethoxyphenyl)-propyl-amine
- 3,4-dimethoxy-N-propylaniline
- JMENXXARXGGADO-UHFFFAOYSA-N
- AKOS000233026
- 887588-02-5
- DTXSID40622169
- SCHEMBL3821707
-
- MDL: MFCD07786977
- Inchi: InChI=1S/C11H17NO2/c1-4-7-12-9-5-6-10(13-2)11(8-9)14-3/h5-6,8,12H,4,7H2,1-3H3
- InChI Key: JMENXXARXGGADO-UHFFFAOYSA-N
- SMILES: CCCNC1=CC(=C(C=C1)OC)OC
Computed Properties
- Exact Mass: 195.126
- Monoisotopic Mass: 195.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 30.5A^2
Benzenamine,3,4-dimethoxy-N-propyl- Related Literature
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Youichi Hosokawa,Takeshi Kawase,Masaji Oda Chem. Commun., 2001, 1948-1949
-
Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
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Claudia Piliego,Satria Zulkarnaen Bisri,Maria Antonietta Loi Energy Environ. Sci., 2013,6, 3054-3059
-
Gousia Begum Phys. Chem. Chem. Phys., 2017,19, 7624-7630
-
Sanjay Ghosh,Abdulaziz S. Alghunaim,Mohammed H. Al-mashhadani,Michal P. Krompiec,Megan Hallett,Igor F. Perepichka J. Mater. Chem. C, 2018,6, 3762-3773
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